Cas no 87189-16-0 (Potassium Bromodifluoroacetate)

Potassium Bromodifluoroacetate structure
87189-16-0 structure
Product Name:Potassium Bromodifluoroacetate
CAS No:87189-16-0
MF:C2HBrF2KO2
MW:214.02724814415
MDL:MFCD07784243
CID:1865358
PubChem ID:23712053
Update Time:2024-12-09

Potassium Bromodifluoroacetate Chemical and Physical Properties

Names and Identifiers

    • POTASSIUM BROMODIFLUOROACETATE
    • Potassium bromo(difluoro)acetate
    • SBB094730
    • potassium ion 2-bromo-2,2-difluoroacetate
    • AG-H-51762
    • PC6410
    • CTK5F8041
    • potassium,2-bromo-2,2-difluoroacetate
    • 2-bromo-2,2-difluoroacetate
    • potassium
    • Potassium 2-bromo-2,2-difluoroacetate
    • Acetic acid, bromodifluoro-, potassium salt
    • Bromodifluoroacetic acid potassium salt
    • AK162943
    • AX8272816
    • 2-bromo-2,2-difluoroacetic acid, potassium salt
    • Acetic acid, bromodifluoro-, potassium salt (9CI)
    • AKOS016016158
    • SY128875
    • IDXMRTSGPHLLSP-UHFFFAOYSA-M
    • DB-173223
    • DTXSID00635775
    • AS-63109
    • SCHEMBL4855093
    • 87189-16-0
    • C2BrF2KO2
    • F17436
    • MFCD07784243
    • Potassium2-bromo-2,2-difluoroacetate
    • CS-W000399
    • potassium;2-bromo-2,2-difluoroacetate
    • Potassium Bromodifluoroacetate
    • MDL： MFCD07784243
    • Inchi： 1S/C2HBrF2O2.K/c3-2(4,5)1(6)7;/h(H,6,7);
    • InChI Key： QILGNTLZOLHREV-UHFFFAOYSA-N
    • SMILES： [K].O=C(C(Br)(F)F)O

Computed Properties

  • Exact Mass: 211.86900
  • Monoisotopic Mass: 211.86868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 96
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1

Experimental Properties

  • PSA: 40.13000
  • LogP: -0.27600

Potassium Bromodifluoroacetate Security Information

Potassium Bromodifluoroacetate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Potassium Bromodifluoroacetate Pricemore >>

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Alichem
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Potassium 2-bromo-2,2-difluoroacetate
 87189-16-0 95%
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Potassium Bromodifluoroacetate
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Potassium Bromodifluoroacetate
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Potassium 2-bromo-2,2-difluoroacetate
 87189-16-0 95%
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Potassium Bromodifluoroacetate Production Method

Production Method 1

354-08-5 354-08-5
87189-16-0 87189-16-0
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ;  0 °C; 0 °C → rt; 3 h, rt
Reference
Copper-catalysed difluorocarbene transfer enables modular synthesis
Zeng, Xin; et al, Nature Chemistry, 2023, 15(8), 1064-1073

Production Method 2

5122-94-1 5122-94-1
667-27-6 667-27-6
87189-16-0 87189-16-0
139219-68-4 139219-68-4
Reaction Conditions
1.1 Reagents: Hydroquinone ,  Potassium carbonate Catalysts: Styrene ,  Dichlorobis(triphenylphosphine)palladium ,  1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane ;  1 h, 80 °C
Reference
Access to Difluoromethylated Arenes by Pd-Catalyzed Reaction of Arylboronic Acids with Bromodifluoroacetate
Feng, Zhang; et al, Organic Letters, 2016, 18(1), 44-47

Production Method 3

667-27-6 667-27-6
87189-16-0 87189-16-0
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ;  0 °C; 0 °C → rt; 20 h, rt
Reference
Arylation of gem-difluoroalkenes using a Pd/Cu Co-catalytic system that avoids β-fluoride elimination
Yuan, Kedong; et al, Chemical Science, 2021, 12(4), 1363-1367

Production Method 4

667-27-6 667-27-6
87189-16-0 87189-16-0
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ;  rt
Reference
Wittig gem-difluoroolefination of aldehydes with difluoromethyltriphenylphosphonium bromide
Li, Qiang; et al, Journal of Fluorine Chemistry, 2014, 163, 38-41

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